Cas no 91700-03-7 (A-Gen 53 (9CI))

• Product Name: A-Gen 53 (9CI)
• CAS No: 91700-03-7
• MF: C₆H₁₁NaO₁₅S₃
• MW: 442.327310800552
• CID: 815051
• PubChem ID: 121225232
• Update Time: 2025-04-19

A-Gen 53 (9CI) Chemical and Physical Properties

Names and Identifiers

• A-Gen 53 (9CI)
• sodium,[(3R)-3,6-dihydroxy-4,5-disulfooxyoxan-2-yl]methyl hydrogen sulfate
• 91700-03-7
• A-gen 53

• Inchi： 1S/C6H12O15S3.Na/c7-3-2(1-18-22(9,10)11)19-6(8)5(21-24(15,16)17)4(3)20-23(12,13)14;/h2-8H,1H2,(H,9,10,11)(H,12,13,14)(H,15,16,17);/q;+1/p-1/t2?,3-,4?,5?,6?;/m1./s1
• InChI Key： RAYVKMCJXYNOQF-HQRBSJHESA-M
• SMILES： S(=O)(=O)(O)OC1C(C(O)OC(COS(=O)(=O)O)[C@H]1O)OS(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 442.923601
• Monoisotopic Mass: 442.923601
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 266

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C